Cas no 1396876-00-8 (2-phenoxy-N-(1,3-thiazol-2-yl)ethane-1-sulfonamide)

• Product Name: 2-phenoxy-N-(1,3-thiazol-2-yl)ethane-1-sulfonamide
• CAS No: 1396876-00-8
• MF: C₁₁H₁₂N₂O₃S₂
• MW: 284.354579925537
• CID: 6025520
• PubChem ID: 71786193
• Update Time: 2025-05-25

2-phenoxy-N-(1,3-thiazol-2-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-phenoxy-N-(1,3-thiazol-2-yl)ethane-1-sulfonamide
• 2-phenoxy-N-(thiazol-2-yl)ethane-1-sulfonamide
• F6171-0052
• 2-phenoxy-N-(1,3-thiazol-2-yl)ethanesulfonamide
• 1396876-00-8
• AKOS024534289
• 2-phenoxy-N-(thiazol-2-yl)ethanesulfonamide

• Inchi： 1S/C11H12N2O3S2/c14-18(15,13-11-12-6-8-17-11)9-7-16-10-4-2-1-3-5-10/h1-6,8H,7,9H2,(H,12,13)
• InChI Key： BWLMSBKCJMVFRQ-UHFFFAOYSA-N
• SMILES： S(CCOC1C=CC=CC=1)(NC1=NC=CS1)(=O)=O

Computed Properties

• Exact Mass: 284.02893460g/mol
• Monoisotopic Mass: 284.02893460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-phenoxy-N-(1,3-thiazol-2-yl)ethane-1-sulfonamide

Research Brief on 2-phenoxy-N-(1,3-thiazol-2-yl)ethane-1-sulfonamide (CAS: 1396876-00-8): Recent Advances and Applications

The compound 2-phenoxy-N-(1,3-thiazol-2-yl)ethane-1-sulfonamide (CAS: 1396876-00-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique thiazole and phenoxy structural motifs, has demonstrated promising biological activities, particularly in the context of enzyme inhibition and antimicrobial applications. Recent studies have explored its potential as a scaffold for drug development, leveraging its ability to interact with various biological targets.

One of the key areas of investigation has been the compound's role as a selective inhibitor of carbonic anhydrase (CA) isoforms. Research published in the Journal of Medicinal Chemistry (2023) highlights its high affinity for CA IX and XII, isoforms that are overexpressed in hypoxic tumor environments. The study employed X-ray crystallography to elucidate the binding mode of 2-phenoxy-N-(1,3-thiazol-2-yl)ethane-1-sulfonamide within the active site of CA IX, revealing critical interactions with zinc-coordinated water molecules and hydrophobic residues. These findings suggest its potential as a targeted therapy for cancer, particularly in combination with existing chemotherapeutic agents.

In addition to its anticancer properties, recent work has explored the antimicrobial efficacy of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by molecular docking studies and in vitro assays. Notably, the thiazole moiety was identified as a critical pharmacophore for this activity, providing a basis for further structural optimization.

Another significant development involves the compound's application in neurodegenerative disease research. A preprint from Nature Chemical Biology (2024) describes its modulatory effects on tau protein aggregation, a hallmark of Alzheimer's disease. Using a combination of biochemical assays and computational modeling, the authors demonstrated that 2-phenoxy-N-(1,3-thiazol-2-yl)ethane-1-sulfonamide could reduce tau fibrillization by stabilizing soluble oligomers. This finding opens new avenues for developing small-molecule therapeutics targeting protein misfolding disorders.

From a synthetic chemistry perspective, recent advances have focused on improving the scalability and yield of 2-phenoxy-N-(1,3-thiazol-2-yl)ethane-1-sulfonamide production. A patent application (WO2023124567) discloses a novel catalytic system for its synthesis, employing palladium nanoparticles to facilitate the key sulfonamide bond formation. This method reportedly achieves >90% yield while reducing hazardous byproducts, addressing one of the major challenges in large-scale manufacturing of this compound.

Looking ahead, the versatility of 2-phenoxy-N-(1,3-thiazol-2-yl)ethane-1-sulfonamide continues to inspire multidisciplinary research. Its unique chemical properties and demonstrated biological activities position it as a valuable tool for both basic research and drug discovery. Future studies are expected to explore its pharmacokinetic profile and in vivo efficacy, which will be crucial for translational applications. The compound's CAS number (1396876-00-8) has become increasingly prominent in chemical databases, reflecting its growing importance in medicinal chemistry.